Bacterial Conjugation Inhibition: Tanzawaic Acid B vs. Tanzawaic Acid E and Synthetic COINs on IncW/IncFII Plasmid Transfer
In a screen of 1,632 natural compounds, tanzawaic acid B (TZA-B) was identified as one of the top two bacterial conjugation inhibitors (COINs), alongside tanzawaic acid A. TZA-B at 0.4 mM produced approximately 100-fold reduction in conjugation frequency of IncW plasmid R388 and IncFII plasmid R100-1, with a COIN-IC50 of approximately 50 μM. By contrast, the structurally related tanzawaic acid E, which differs only by an additional hydroxyl group distal to the carboxylic acid, was completely inactive as a conjugation inhibitor. Compared to synthetic COINs such as 2-hexadecynoic acid (2-HDA), TZA-B exhibited substantially lower toxicity: TZA-B showed toxic-IC50 values above 100 μM across human cell lines and no antimicrobial activity below 364 μM against S. aureus, E. coli, K. pneumoniae, B. cereus, P. mirabilis, E. faecalis, and C. albicans, whereas 2-HDA was bactericidal against M. smegmatis at toxic-IC90 over 7 μM and fungicidal against A. nidulans and C. albicans at similar levels [1].
| Evidence Dimension | Bacterial conjugation inhibition potency and host toxicity |
|---|---|
| Target Compound Data | TZA-B: COIN-IC50 ≈ 50 μM; ~100-fold CF reduction of IncW/IncFII at 0.4 mM; toxic-IC50 > 100 μM (human cells); no antimicrobial activity below 364 μM |
| Comparator Or Baseline | TZA-E: inactive (no conjugation inhibition); 2-HDA: COIN-IC50 ≈ 50 μM but toxic-IC90 > 7 μM vs M. smegmatis, fungicidal vs A. nidulans and C. albicans |
| Quantified Difference | TZA-B active vs TZA-E inactive; TZA-B toxic-IC50 > 100 μM vs 2-HDA bactericidal at 7 μM; TZA-B no antimicrobial activity below 364 μM vs 2-HDA active at low μM |
| Conditions | Plate-conjugation assay in E. coli; cytotoxicity in human cell lines (K562, U937, Jurkat, Raji); antimicrobial panel including S. aureus, Salmonella sp., K. pneumoniae, E. coli, B. cereus, P. mirabilis, E. faecalis, C. albicans |
Why This Matters
TZA-B uniquely combines potent conjugation inhibition with a low-toxicity profile suitable for environmental and clinical antibiotic resistance mitigation strategies, whereas TZA-E is inactive and synthetic 2-HDA is too toxic for environmental deployment.
- [1] Getino M, Fernández-López R, Palencia-Gándara C, Campos-Gómez J, Sánchez-López JM, Martínez M, Fernández A, de la Cruz F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE. 2016;11(1):e0148098. doi:10.1371/journal.pone.0148098. View Source
